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Compound of Interest

Compound Name: Paeonicluside

cat. No.: B15592254

Disclaimer: The following information pertains to the disposal of Paeoniflorin. "Paeonicluside
is not a recognized chemical name and is likely a misspelling. All procedures should be
conducted in accordance with local, state, and federal regulations. Consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Paeoniflorin is a monoterpene glucoside that, according to its Safety Data Sheets (SDS), is
classified as harmful if swallowed and may cause skin and eye irritation.[1][2] Therefore, it must
be disposed of as hazardous chemical waste. Improper disposal, such as pouring it down the
drain or placing it in the regular trash, is prohibited.[3][4]

Hazard Summary for Paeoniflorin

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15592254?utm_src=pdf-interest
https://www.benchchem.com/product/b15592254?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/19861m.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0293/Paeoniflorin-SDS-MedChemExpress.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard .. - :
o Description GHS Pictogram Signal Word
Classification
Acute Toxicity, Oral Harmful if swallowed. )
GHSO07 Warning
(Category 4) [1112]
Skin o
) o Causes skin irritation. )
Corrosion/Irritation 2] GHSO07 Warning
(Category 2)
Serious Eye ]
o Causes serious eye ]
Damage/Eye lrritation o GHSO07 Warning
irritation.[2]
(Category 2A)

Specific target organ ]
o May cause respiratory )
toxicity, single o GHSO07 Warning
irritation.[2]
exposure (Category 3)

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe handling and disposal of Paeoniflorin
waste in a laboratory setting.

1. Waste Collection and Segregation:

o Container: Collect Paeoniflorin waste in a designated, leak-proof container that is chemically
compatible with the substance.[5] The original container is often a suitable choice if itis in
good condition.[6] Ensure the container is kept closed except when adding waste.[3][7]

» Segregation: Do not mix Paeoniflorin waste with incompatible materials.[6][7] For instance,
store it separately from strong acids, bases, and oxidizing agents to prevent violent
reactions.[6] It is best practice to collect aqueous waste separately from organic solvent
waste.[7]

2. Labeling:

» Proper Identification: Clearly label the waste container with the words "Hazardous Waste"
and the full chemical name, "Paeoniflorin.”
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Hazard Communication: The label should also indicate the specific hazards (e.g., "Toxic,"
“Irritant™).

. Storage in a Satellite Accumulation Area (SAA):

Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3][6]

Storage Limits: A maximum of 55 gallons of hazardous waste may be accumulated in an
SAA. For acutely toxic "P-listed" chemicals, the limit is one quart of liquid or one kilogram of
solid.[3] While Paeoniflorin is not typically P-listed, it is crucial to be aware of these limits for
other waste streams.

Secondary Containment: It is good practice to use secondary containment, such as a tray or
bin, to capture any potential leaks.[5]

Inspections: The SAA should be inspected weekly for any signs of leakage or container
deterioration.[5][6]

. Arranging for Disposal:

Contact EHS: Once the container is full, or if waste has been accumulated for a specified
period (often up to one year for partially filled containers), contact your institution's
Environmental Health and Safety (EHS) department or the equivalent office to arrange for a
waste pickup.[3][6]

Professional Disposal: The EHS department will ensure the waste is transported and
disposed of by a licensed hazardous waste management company in compliance with all
regulatory requirements.[3]

. Emergency Procedures:

Spills: In the event of a spill, avoid creating dust.[8] Use appropriate personal protective
equipment (PPE), including gloves and eye protection.[2][8] Absorb liquid spills with an inert
material and sweep up solid waste, placing it into a suitable container for disposal.[8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717719100000007504084876823870095/P0218_MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0293/Paeoniflorin-SDS-MedChemExpress.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717719100000007504084876823870095/P0218_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717719100000007504084876823870095/P0218_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Personal Contamination: If the substance comes into contact with skin, wash the area
thoroughly with soap and water.[2] If it gets into the eyes, rinse cautiously with water for
several minutes.[2] Seek medical attention if irritation persists.

Paeoniflorin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Paeoniflorin waste.
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Paeoniflorin Disposal Decision Workflow
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Caption: Workflow for the safe disposal of Paeoniflorin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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